Cas no 1708080-31-2 (1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1708080-31-2
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 5210726
• Update Time: 2025-06-08

1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(1,6-dihydro-1,4,5-trimethyl-6-oxo-2-pyrimidinyl)-

• Inchi： 1S/C13H19N3O3/c1-8-9(2)14-13(15(3)11(8)17)16-6-4-10(5-7-16)12(18)19/h10H,4-7H2,1-3H3,(H,18,19)
• InChI Key： VPNLTUYEGUQCJA-UHFFFAOYSA-N
• SMILES： N1(C2N(C)C(=O)C(C)=C(C)N=2)CCC(C(O)=O)CC1

Additional information on 1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid: A Comprehensive Overview

1-(1,4,5-Trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1708080-31-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its piperidine ring and trimethyl substituents, which contribute to its biological activity and pharmacological properties.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the trimethyl groups in the structure of 1-(1,4,5-trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid enhances its lipophilicity and stability, making it a promising candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, which are attributed to its ability to modulate key signaling pathways involved in these diseases.

In terms of its chemical structure, 1-(1,4,5-trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of a suitable pyrimidine derivative with a piperidine carboxylic acid precursor. The resulting compound is then purified using standard techniques such as column chromatography or recrystallization. The final product is characterized using advanced analytical methods such as NMR spectroscopy and mass spectrometry to ensure its purity and identity.

One of the key areas of research involving 1-(1,4,5-trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases such as arthritis, asthma, and inflammatory bowel disease. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating the activity of transcription factors like NF-kB. This makes it a promising candidate for the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

Another important application of 1-(1,4,5-trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid is in cancer therapy. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new and effective treatments. Research has demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines by targeting specific signaling pathways such as the PI3K/Akt pathway. Additionally, it has been shown to exhibit synergistic effects when used in combination with other chemotherapeutic agents, potentially enhancing their therapeutic efficacy while reducing toxicity.

The pharmacokinetic properties of 1-(1,4,5-trimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, it shows low toxicity in animal models, suggesting that it may be safe for human use. However, further clinical trials are needed to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(1,4,5-trimethyl-6-oxxo--dihydro-pyrimidin--yl)-piperidine--carboxylic acid (CAS No. 1708080-) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.